Cas no 59222-21-8 (2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-)

2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]- structure
59222-21-8 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-
CAS No:59222-21-8
MF:C13H10O4S
MW:262.281102657318
CID:2834045
PubChem ID:12250781
Update Time:2025-04-21

2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9626301
    • DTXSID60482424
    • 59222-21-8
    • 2-(toluene-4-sulfonyl)-[1,4]benzoquinone
    • 2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-
    • Inchi: 1S/C13H10O4S/c1-9-2-5-11(6-3-9)18(16,17)13-8-10(14)4-7-12(13)15/h2-8H,1H3
    • InChI Key: OOQPYLPIFMGCIE-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C=CC1=O)=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 262.02997997Da
  • Monoisotopic Mass: 262.02997997Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 76.7Ų

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